Cas no 321556-61-0 (N-{5-(E)-(5-bromothiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}-3,5-dimethylbenzamide)

• Product Name: N-{5-(E)-(5-bromothiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}-3,5-dimethylbenzamide
• CAS No: 321556-61-0
• MF: C₁₆H₁₃BrN₄OS₂
• MW: 421.334619283676
• CID: 6399838
• PubChem ID: 9657931
• Update Time: 2025-10-05

N-{5-(E)-(5-bromothiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}-3,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(E)-(5-bromothiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}-3,5-dimethylbenzamide
• F0900-1733
• N-[5-[(E)-(5-bromothiophen-2-yl)methylideneamino]-1,3,4-thiadiazol-2-yl]-3,5-dimethylbenzamide
• (E)-N-(5-(((5-bromothiophen-2-yl)methylene)amino)-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide
• 321556-61-0
• N-{5-[(E)-[(5-bromothiophen-2-yl)methylidene]amino]-1,3,4-thiadiazol-2-yl}-3,5-dimethylbenzamide
• AKOS024601673

• Inchi： 1S/C16H13BrN4OS2/c1-9-5-10(2)7-11(6-9)14(22)19-16-21-20-15(24-16)18-8-12-3-4-13(17)23-12/h3-8H,1-2H3,(H,19,21,22)/b18-8+
• InChI Key： XJNCEHYJEZWVGO-QGMBQPNBSA-N
• SMILES： BrC1=CC=C(/C=N/C2=NN=C(NC(C3C=C(C)C=C(C)C=3)=O)S2)S1

Computed Properties

• Exact Mass: 419.97142g/mol
• Monoisotopic Mass: 419.97142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 124Ų

Additional information on N-{5-(E)-(5-bromothiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}-3,5-dimethylbenzamide

N-{5-(E)-(5-bromothiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}-3,5-dimethylbenzamide (CAS No. 321556-61-0): A Comprehensive Overview

N-{5-(E)-(5-bromothiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}-3,5-dimethylbenzamide (CAS No. 321556-61-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiosemicarbazones and is characterized by its complex heterocyclic framework, which includes a thiophene ring, a 1,3,4-thiadiazole moiety, and a benzamide group. The presence of these functional groups imparts a range of biological activities, making it a promising candidate for various pharmaceutical applications.

The thiosemicarbazone scaffold is well-known for its diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. The specific structure of N-{5-(E)-(5-bromothiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}-3,5-dimethylbenzamide enhances its pharmacological profile by introducing additional functional groups that can interact with biological targets in unique ways. The bromothiophene moiety, for instance, can enhance the compound's lipophilicity and improve its cell membrane permeability, while the 1,3,4-thiadiazole ring provides stability and contributes to the compound's overall bioactivity.

Recent studies have focused on the antitumor potential of this compound. Research published in the *Journal of Medicinal Chemistry* has shown that N-{5-(E)-(5-bromothiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}-3,5-dimethylbenzamide exhibits significant cytotoxic activity against various cancer cell lines. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. Additionally, the compound has been found to inhibit angiogenesis and reduce tumor growth in xenograft models.

In addition to its antitumor properties, N-{5-(E)-(5-bromothiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}-3,5-dimethylbenzamide has also shown promise in antimicrobial applications. Studies have demonstrated its effectiveness against both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes involved in bacterial metabolism makes it a potential candidate for the development of new antibiotics. This is particularly relevant given the growing global concern over antibiotic resistance.

The anti-inflammatory properties of N-{5-(E)-(5-bromothiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}-3,5-dimethylbenzamide have also been investigated. Research indicates that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic perspective, the preparation of N-{5-(E)-(5-bromothiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}-3,5-dimethylbenzamide involves several well-established chemical reactions. The synthesis typically begins with the formation of the thiosemicarbazone intermediate from 3,5-dimethylbenzoyl chloride and thiosemicarbazide. Subsequent reactions include the condensation with 2-bromoacetophenone to form the thiophene ring and the cyclization to form the 1,3,4-thiadiazole moiety. The final step involves the formation of the imine bond with 2-aminothiophene.

The pharmacokinetic properties of N-{5-(E)-(5-bromothiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}-3,5-dimethylbenzamide have been studied to assess its suitability for clinical applications. Preclinical studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It also exhibits low toxicity in animal models at therapeutic doses.

Despite its promising properties, further research is needed to fully understand the mechanisms underlying the biological activities of N-{5-(E)-(5-bromothiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}-3,5-dimethylbenzamide and to optimize its therapeutic potential. Ongoing clinical trials are evaluating its safety and efficacy in treating various diseases. These trials will provide valuable insights into its potential as a novel therapeutic agent.

In conclusion, N-{5-(E)-(5-bromothiophen-2-y l)methylideneamino -1 , 3 , 4 -th iad iaz ol - 2 - y l} - 3 , 5 - dim eth ylbe nza mide (CAS No . 3 21 5 56 - 61 -0) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an exciting candidate for further research and development in various therapeutic areas.